2-[(2-Chloro-6-aminophenyl)amino]ethanol

• Molecular Formula: C8H11ClN2O
• Molecular Weight: 186.64 g/mol
• IUPAC Name: 2-(2-amino-6-chloroanilino)ethanol
• InChI: InChI=1S/C8H11ClN2O/c9-6-2-1-3-7(10)8(6)11-4-5-12/h1-3,11-12H,4-5,10H2
• InChI Key: WCCDTLCLGOIWAR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)NCCO)N

Description

2-[(2-Chloro-6-aminophenyl)amino]ethanol is a useful research compound. Its molecular formula is C8H11ClN2O and its molecular weight is 186.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-[(2-chloro-6-nitrophenyl)amino]ethanol (120 g, 0.554 mol) in methanol (1.5 l) at 60° C. is added a solution of Na2S2O4 (85%, 318 g, 1.55 mol) in water (1.12 l) over 20 min. The obtained suspension is stirred at 60° C. for additional 20 min. The decolourized mixture is allowed to cool and concentrated under vacuum. In an ice bath, 800 ml of 1.5 M NaOH solution is added and the mixture is extracted three times with 500 ml of AcOEt. The organic phase is washed with brine and dried over magnesium sulphate. The solvents are evaporated to give the desired product (72.4 g, 70%).